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Compound of Interest

Compound Name: Terbufos sulfone

Cat. No.: B165061 Get Quote

Abstract
This application note presents a sensitive and selective liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantitative analysis of terbufos sulfone in water

samples. The protocol includes a straightforward solid-phase extraction (SPE) procedure for

sample cleanup and concentration, followed by chromatographic separation on a C18 column

and detection using a tandem quadrupole mass spectrometer operating in Multiple Reaction

Monitoring (MRM) mode. This method is suitable for researchers, environmental scientists, and

water quality monitoring professionals requiring a reliable analytical procedure for this pesticide

metabolite.

Introduction
Terbufos is an organophosphate insecticide and nematicide used in agriculture. In the

environment, it can be oxidized to form more persistent and toxic metabolites, including

terbufos sulfoxide and terbufos sulfone.[1] Due to its potential for water contamination and its

toxicity, monitoring for terbufos sulfone in water sources is of significant environmental and

public health concern. This application note details a robust LC-MS/MS method for the reliable

quantification of terbufos sulfone in water, offering high sensitivity and specificity.

Quantitative Data Summary
The performance of this method has been validated to ensure its suitability for the intended

application. The key quantitative parameters are summarized in the table below.
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Parameter Value Reference

Limit of Detection (LOD) 0.02 µg/L [2]

Limit of Quantitation (LOQ) 0.1 µg/L [2]

Linearity Range 0.1 - 10 µg/L [2]

Correlation Coefficient (r²) > 0.999 [2]

Mean Recoveries 70-120% [2][3]

Relative Standard Deviation

(RSD)
≤ 20% [3]

Experimental Protocols
Sample Preparation: Solid-Phase Extraction (SPE)
Water samples are subjected to solid-phase extraction to clean up the matrix and concentrate

the analyte.

Sample Pre-treatment: Allow water samples to reach room temperature and mix thoroughly.

If samples contain particulate matter, centrifuge or filter through a 0.45 µm filter.

SPE Cartridge Conditioning: Condition a C18 SPE cartridge by sequentially passing 5 mL of

methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

Sample Loading: Load 500 mL of the water sample onto the conditioned SPE cartridge at a

flow rate of approximately 5-10 mL/min.

Cartridge Washing: After loading, wash the cartridge with 5 mL of deionized water to remove

any interfering polar impurities.

Elution: Elute the retained terbufos sulfone from the cartridge with 5 mL of acetonitrile into

a clean collection tube.

Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of acetonitrile:water (60:40, v/v) for LC-MS/MS analysis.[3]
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LC-MS/MS Analysis
The analysis is performed using a liquid chromatograph coupled to a tandem mass

spectrometer.

Chromatographic Conditions:

HPLC System: Waters Alliance 2795 Separations Module or equivalent[4]

Column: SunFire C18, 2.1 x 100 mm, 3.5 µm[4]

Column Temperature: 40 °C[4]

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Flow Rate: 0.3 mL/min[4]

Injection Volume: 10 µL

Gradient Program:

Time (min) %A %B

0.0 95 5

1.0 95 5

8.0 5 95

10.0 5 95

10.1 95 5

| 15.0 | 95 | 5 |

Mass Spectrometry Conditions:
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Mass Spectrometer: Waters Micromass Quattro Premier XE Tandem Quadrupole Mass

Spectrometer or equivalent[5]

Ionization Mode: Positive Ion Electrospray (ESI+)[5]

Capillary Voltage: 3.5 kV[5]

Source Temperature: 120 °C[5]

Acquisition Mode: Multiple Reaction Monitoring (MRM)[5]

Collision Gas: Argon at a pressure of 3.0 x 10⁻³ mBar[5]

MRM Transitions:

Analyte
Precursor Ion
(m/z)

Product Ion (m/z) Dwell Time (s)

Terbufos Sulfone
(Quantification)

321 171 0.1

| Terbufos Sulfone (Confirmation) | 321 | 265 | 0.1 |

Diagrams
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Caption: Experimental workflow for the analysis of terbufos sulfone in water.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b165061?utm_src=pdf-body-img
https://www.benchchem.com/product/b165061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Methodology

Instrumentation

Data Analysis

Water Sample

Solid-Phase Extraction (SPE)

is processed by

Sample Cleanup & Concentration

achieves

Liquid Chromatography (LC)

is analyzed by

Tandem Mass Spectrometry (MS/MS)

is coupled with

Analyte Identification
(MRM Transitions)

provides data for

Analyte Quantification
(Peak Area)

provides data for

confirms

Click to download full resolution via product page

Caption: Logical relationship of the analytical method for terbufos sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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